Heptyl 4-(trifluoroacetyl)benzoate

• CAS RN: 129476-47-7
• Molecular Formula: C16H19F3O3
• Molecular Weight: 316.31 g/mol
• IUPAC Name: heptyl 4-(2,2,2-trifluoroacetyl)benzoate
• InChI: InChI=1S/C16H19F3O3/c1-2-3-4-5-6-11-22-15(21)13-9-7-12(8-10-13)14(20)16(17,18)19/h7-10H,2-6,11H2,1H3
• InChI Key: CQFKNHZFYMLLPK-UHFFFAOYSA-N
• SMILES: CCCCCCCOC(=O)C1=CC=C(C=C1)C(=O)C(F)(F)F

Description

Heptyl 4-(trifluoroacetyl)benzoate, also known as TFB, is a chemical compound that has gained attention in scientific research due to its unique properties. TFB is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of Heptyl 4-(trifluoroacetyl)benzoate is not well understood, but it is believed to be related to its ability to selectively protect hydroxyl groups. This compound has been shown to have a high affinity for hydroxyl groups, which may play a role in its biological activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, particularly breast cancer cells. This compound has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Heptyl 4-(trifluoroacetyl)benzoate in lab experiments is its ability to selectively protect hydroxyl groups. This allows for the synthesis of complex organic compounds that would be difficult to synthesize using other reagents. However, this compound is also a toxic compound and should be handled with care.

Future Directions

There are several future directions for research on Heptyl 4-(trifluoroacetyl)benzoate. One area of research is the development of new drugs based on this compound. Another area of research is the synthesis of complex organic compounds using this compound as a reagent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is commonly used as a reagent in organic synthesis and has also been used in the development of new drugs. This compound has been shown to have a variety of biochemical and physiological effects, and further research is needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of Heptyl 4-(trifluoroacetyl)benzoate involves the reaction of heptylbenzoic acid with trifluoroacetic anhydride in the presence of a catalyst such as 4-dimethylaminopyridine. The reaction yields this compound, which is a white crystalline solid with a melting point of 82-84°C.

Scientific Research Applications

Heptyl 4-(trifluoroacetyl)benzoate has been used in various scientific research applications, including the synthesis of organic compounds and the development of new drugs. This compound is commonly used as a reagent in organic synthesis due to its ability to selectively protect hydroxyl groups. This compound has also been used in the development of new drugs, particularly in the field of cancer research.